Cas no 831239-08-8 (2-Heptenenitrile, 3-methyl-)
2-Heptenenitrile, 3-methyl- structure
Product Name:2-Heptenenitrile, 3-methyl-
CAS No:831239-08-8
MF:C8H13N
MW:123.195522069931
CID:677297
PubChem ID:71416196
Update Time:2025-04-19
2-Heptenenitrile, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenenitrile, 3-methyl-
- 3-methylhept-2-enenitrile
- DTXSID20835598
- 831239-08-8
- 3-methyl-2-heptenenitrile
-
- Inchi： 1S/C8H13N/c1-3-4-5-8(2)6-7-9/h6H,3-5H2,1-2H3
- InChI Key： MKBWCEYLCHAHRG-UHFFFAOYSA-N
- SMILES： N#CC=C(C)CCCC
Computed Properties
- Exact Mass: 123.104799419g/mol
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
2-Heptenenitrile, 3-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
831239-08-8 (2-Heptenenitrile, 3-methyl-) Related Products
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